Cas no 1094308-87-8 (1-4-(Difluoromethoxy)phenylpiperidin-4-amine)

• Product Name: 1-4-(Difluoromethoxy)phenylpiperidin-4-amine
• CAS No: 1094308-87-8
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 4571198
• Update Time: 2025-05-19

1-4-(Difluoromethoxy)phenylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(difluoromethoxy)phenyl]piperidin-4-amine
• 1-4-(Difluoromethoxy)phenylpiperidin-4-amine

• Inchi： 1S/C12H16F2N2O/c13-12(14)17-11-3-1-10(2-4-11)16-7-5-9(15)6-8-16/h1-4,9,12H,5-8,15H2
• InChI Key： WDOFOKCKINDSCH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC(F)F)C=C2)CCC(N)CC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 349.0±42.0 °C at 760 mmHg
• Flash Point: 164.9±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-4-(Difluoromethoxy)phenylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-4-(Difluoromethoxy)phenylpiperidin-4-amine

Introduction to 1-4-(Difluoromethoxy)phenylpiperidin-4-amine (CAS No. 1094308-87-8) in Modern Pharmaceutical Research

1-4-(Difluoromethoxy)phenylpiperidin-4-amine, identified by the CAS number 1094308-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom, which is a common motif in biologically active molecules. The presence of a difluoromethoxy substituent on the phenyl ring and an amine group at the 4-position introduces specific electronic and steric features that make this molecule of considerable interest for drug discovery and development.

The difluoromethoxy group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in drug candidates. The fluorine atoms, being highly electronegative, can modulate the electronic distribution of the molecule, influencing its interactions with biological targets. This feature has been widely exploited in medicinal chemistry to improve pharmacokinetic profiles, particularly in terms of reducing susceptibility to enzymatic degradation. Additionally, the piperidin-4-amine core is a well-established scaffold in the pharmaceutical industry, with numerous examples demonstrating its utility in developing central nervous system (CNS) drugs, antiviral agents, and other therapeutic modalities.

In recent years, there has been a surge in research focused on developing novel psychoactive substances with improved efficacy and safety profiles. Among these efforts, 1-4-(Difluoromethoxy)phenylpiperidin-4-amine has emerged as a promising candidate for further exploration. Its structural analogs have been investigated for their potential as serotonin receptor modulators, which are critical in treating conditions such as depression, anxiety, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit selectivity for certain serotonin subtypes (e.g., 5-HT1A or 5-HT2A), which could translate into targeted therapeutic effects with reduced side effects.

The synthesis of 1-4-(Difluoromethoxy)phenylpiperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies often include palladium-catalyzed cross-coupling reactions to construct the phenyl-piperidine linkage, followed by functional group transformations such as nucleophilic substitution or reduction to introduce the amine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for preclinical and clinical investigations.

One of the most compelling aspects of 1-4-(Difluoromethoxy)phenylpiperidin-4-amine is its potential as a building block for structure-based drug design. High-throughput screening (HTS) campaigns have identified derivatives of this compound that show promising activity against various disease targets. For instance, modifications at the piperidine nitrogen or the phenyl ring have yielded compounds with enhanced binding affinity and selectivity for enzymes involved in inflammation or pain signaling. These findings underscore the importance of rational drug design approaches in leveraging scaffold diversity to optimize pharmacological properties.

The pharmacokinetic behavior of 1-4-(Difluoromethoxy)phenylpiperidin-4-amine has also been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profile. In vitro studies using liver microsomes have revealed that this compound exhibits moderate metabolic stability, with primary clearance pathways involving cytochrome P450 enzymes such as CYP2D6 and CYP3A4. This information is crucial for predicting potential drug-drug interactions and dosing regimens in clinical settings. Additionally, pharmacokinetic modeling has suggested that oral administration may be a viable route of delivery, provided appropriate formulation strategies are employed to enhance bioavailability.

Preclinical toxicology studies have been conducted to assess the safety profile of 1-4-(Difluoromethoxy)phenylpiperidin-4-amine, focusing on acute toxicity, repeated dose toxicity, and potential long-term effects. Initial results indicate that this compound is well-tolerated at therapeutic doses, with no significant organ-specific toxicity observed. However, further investigations are warranted to evaluate potential genotoxicity or carcinogenicity risks associated with chronic exposure. These studies are essential for supporting future clinical trials and ensuring patient safety.

The integration of computational chemistry techniques has significantly accelerated the discovery process for 1-4-(Difluoromethoxy)phenylpiperidin-4-amine derivatives. Molecular docking simulations have been used to predict binding modes and affinities for various biological targets, allowing researchers to prioritize compounds for experimental validation. Furthermore, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this molecule, aiding in the design of optimized synthetic routes. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening capabilities.

In conclusion,1-4-(Difluoromethoxy)phenylpiperidin-4-aminedemonstrates significant promise as a pharmacological entity due to its unique structural features and demonstrated biological activity. Its role as a scaffold for developing novel therapeutics underscores its importance in modern pharmaceutical research. As our understanding of disease mechanisms continues to evolve, 1 - 4 - (difluoromethoxy ) - phenyl piperidine - 4 - amine will likely remain at the forefront of medicinal chemistry efforts aimed at addressing unmet medical needs through innovative drug design strategies.